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Application Notes and Protocols for NF110

For Researchers, Scientists, and Drug Development Professionals

Introduction

NF110 is a potent and selective antagonist of the P2X3 receptor, an ATP-gated ion channel
primarily expressed in sensory neurons. Its inhibitory action on P2X3 receptors makes it a
valuable tool for research in pain, particularly chronic and neuropathic pain, as well as in
studies related to cough and urinary bladder function. Proper solubilization and storage of
NF110 are critical to ensure its stability and efficacy in experimental settings. These application
notes provide detailed protocols for the solubilization and storage of NF110, ensuring
reproducible and reliable results in your research.

Data Presentation

The following tables summarize the key quantitative data for the solubilization and storage of
NF110.

Table 1: NF110 Storage Conditions
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Storage

Form Duration Notes
Temperature
Protect from light and
Powder -20°C Up to 2 years ]
moisture.
Recommended for
In DMSO -80°C Up to 6 months
long-term storage.
Suitable for short-term
In DMSO 4°C Up to 2 weeks

storage.

Table 2: Recommended Solubilization Parameters

Parameter

Recommendation

Primary Solvent

Dimethyl Sulfoxide (DMSO)

Recommended Stock Concentration

10 mM

Molecular Weight of NF110

1096.91 g/mol

Experimental Protocols

Calculating the Required Amount of Solvent

To prepare a stock solution of a specific concentration, use the following formula:

Volume of Solvent (L) = Mass of Compound (g) / (Desired Concentration (mol/L) x Molecular

Weight ( g/mol))

Example for a 10 mM Stock Solution:

For 1 mg of NF110 powder:

e Mass of NF110 = 0.001 g

e Desired Concentration = 10 mM = 0.01 mol/L

e Molecular Weight of NF110 = 1096.91 g/mol
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Volume of DMSO (L) = 0.001 g / (0.01 mol/L * 1096.91 g/mol ) = 0.00009116 L
Volume of DMSO (uL) = 0.00009116 L * 1,000,000 pL/L = 91.16 L

Therefore, you would add approximately 91.16 uL of DMSO to 1 mg of NF110 to get a 10 mM
stock solution.

Protocol for Solubilizing NF110

This protocol describes the preparation of a 10 mM stock solution of NF110 in DMSO.
Materials:

e NF110 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, low-retention polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator water bath
Procedure:

o Preparation: Before opening, centrifuge the vial of NF110 powder at a low speed for 1-2
minutes to ensure all the powder is at the bottom of the vial.

e Solvent Addition: Carefully add the calculated volume of DMSO to the vial of NF110 powder
to achieve the desired stock concentration (e.g., 10 mM).

 Dissolution:
o Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution.

o Visually inspect the solution to ensure all the powder has dissolved.
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o If necessary, sonicate the vial in a water bath for 5-10 minutes at room temperature to aid
dissolution.

 Sterilization (Optional): If required for your application (e.g., cell culture), filter the stock
solution through a 0.22 pm syringe filter compatible with DMSO.

Protocol for Storing NF110 Stock Solutions

Proper storage is crucial to maintain the stability of the NF110 stock solution.

Procedure:

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the NF110 stock solution into
smaller, single-use volumes in sterile, low-retention microcentrifuge tubes.

o Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent.

e Storage:
o For long-term storage (up to 6 months), store the aliquots at -80°C.
o For short-term storage (up to 2 weeks), store the aliquots at 4°C.

o Handling: When ready to use, thaw a single aliquot at room temperature. Avoid repeated
warming and cooling of the stock solution.
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Caption: Workflow for solubilizing and storing NF110.
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Caption: P2X3 receptor signaling and inhibition by NF110.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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